Cas no 482584-88-3 (2-Amino-5-methylthiazole-4-carbaldehyde)

• Product Name: 2-Amino-5-methylthiazole-4-carbaldehyde
• CAS No: 482584-88-3
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD18821080
• CID: 1021469
• PubChem ID: 45083446
• Update Time: 2025-11-02

2-Amino-5-methylthiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylthiazole-4-carbaldehyde
• 2-amino-5-methyl-1,3-thiazole-4-carbaldehyde
• 2-amino-5-methyl-4-Thiazolecarboxaldehyde
• FCH1002594
• AK145391
• AX8283450
• CS-0153485
• AS-68039
• C75286
• AKOS022178036
• 4-Thiazolecarboxaldehyde, 2-amino-5-methyl- (9CI)
• A1-48207
• SCHEMBL3054848
• 482584-88-3
• AMY39217
• DB-260730

• MDL： MFCD18821080
• Inchi： 1S/C5H6N2OS/c1-3-4(2-8)7-5(6)9-3/h2H,1H3,(H2,6,7)
• InChI Key： VFZYAYKDKTZKMV-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C=O)=C1C

Computed Properties

• Exact Mass: 142.02
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 0.8

2-Amino-5-methylthiazole-4-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-Amino-5-methylthiazole-4-carbaldehyde

Comprehensive Overview of 2-Amino-5-methylthiazole-4-carbaldehyde (CAS No. 482584-88-3)

2-Amino-5-methylthiazole-4-carbaldehyde (CAS No. 482584-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic aldehyde, featuring a thiazole core, is widely recognized for its versatility as a building block in synthetic chemistry. Its molecular structure combines an amino group and a formyl group, making it a valuable intermediate for the development of bioactive molecules. Researchers frequently explore its applications in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance.

The compound’s CAS number 482584-88-3 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its role in synthesizing small-molecule therapeutics, a hot topic in precision medicine. For instance, derivatives of 2-Amino-5-methylthiazole-4-carbaldehyde have shown promise in modulating enzyme activity, a key focus area for treating metabolic disorders. This aligns with frequent search queries like “thiazole derivatives in drug design” or “CAS 482584-88-3 applications,” reflecting growing interest in targeted therapies.

From a synthetic perspective, the formyl group in 2-Amino-5-methylthiazole-4-carbaldehyde offers reactivity for condensation reactions, enabling the creation of Schiff bases or hydrazones. These transformations are critical for developing fluorescent probes and chelation therapies, topics frequently searched in academic and industrial circles. The compound’s methylthiazole moiety also contributes to its stability, a desirable trait for high-throughput screening in drug development pipelines.

Environmental and sustainability considerations are increasingly shaping chemical research, and 482584-88-3 is no exception. Green chemistry approaches, such as catalyst-free synthesis or solvent-free reactions, are being explored to produce this compound efficiently. Searches like “eco-friendly synthesis of thiazole aldehydes” underscore this trend. Additionally, its potential in crop protection formulations resonates with agro-industry demands for safer pest control agents.

Analytical characterization of 2-Amino-5-methylthiazole-4-carbaldehyde typically involves NMR spectroscopy, HPLC, and mass spectrometry, ensuring purity for research applications. Quality control is paramount, as impurities could affect downstream reactions—a concern often raised in forums discussing “CAS 482584-88-3 purity standards.” Suppliers increasingly provide certificates of analysis (CoA) to meet stringent industry requirements.

In material science, the compound’s conjugated system has sparked interest for organic electronics, particularly in semiconductor layers. This connects to trending searches on “thiazole-based materials for OLEDs,” highlighting interdisciplinary applications. Its thermal stability further makes it suitable for high-performance polymers, another area of growing commercial relevance.

Regulatory compliance for 482584-88-3 varies by region, but it generally falls under standard laboratory chemical guidelines. Documentation addressing “safe handling of amino-thiazole derivatives” is widely available, emphasizing PPE and proper ventilation. While not classified as hazardous under major systems, its aldehyde functionality warrants careful storage to prevent degradation.

Market analysts note rising demand for 2-Amino-5-methylthiazole-4-carbaldehyde, driven by pharmaceutical R&D investments. Patent landscapes reveal its use in anticancer drug candidates and neuroprotective agents, aligning with high-impact therapeutic areas. Startups focusing on fragment-based drug discovery frequently list this compound in their portfolios, reflecting its strategic value.

Future directions may explore its biocatalytic modifications or incorporation into metal-organic frameworks (MOFs)—topics gaining traction in scientific literature. As synthetic methodologies advance, CAS 482584-88-3 will likely remain a cornerstone for innovators addressing global health and technology challenges.